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Compound of Interest

Compound Name: GPS491

Cat. No.: B13915580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the in vitro efficacy of

GPS491, a thiazole-5-carboxamide derivative that inhibits viral replication by altering host cell

RNA processing.[1][2][3] GPS491 has demonstrated broad-spectrum antiviral activity against

HIV-1, adenovirus, and multiple coronaviruses.[1][4] The primary mechanism of action involves

the modulation of splicing regulatory SR proteins, leading to disruptions in viral gene

expression and replication.[1][3][5]

Quantitative Efficacy and Cytotoxicity Data
The following tables summarize the effective concentrations (EC50) and cytotoxic

concentrations (CC50) of GPS491 against various viruses in different cell lines.

Table 1: Antiviral Activity of GPS491
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Virus Strain/Clade Cell Line EC50 (nM)

HIV-1 Clade A CEM-GXR 176

Clade B CEM-GXR 248

NL43 E0043 RTI CEM-GXR 235

NL43 2918 PI CEM-GXR 230

NL43 11845 INI CEM-GXR 203

IIIB MVC res CEM-GXR 216

HIV-1 Bal PBMCs 248

HIV-1 IIIB PBMCs 738

Adenovirus HAdV-C5 A549 1000

Coronavirus 229E Huh7 250

OC43 Huh7 250

SARS-CoV2 Huh7 100

Data compiled from studies demonstrating the potent antiviral activity of GPS491 across

different viral families.[2]

Table 2: Cytotoxicity Profile of GPS491

Cell Line CC50 (nM)

CEM-GXR 12,052

PBMCs 2,509

A549 >40,000

Huh7 >10,000

GPS491 exhibits minimal cytotoxicity at concentrations where it is effective against viral

replication.[2]
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Signaling Pathway and Mechanism of Action
GPS491 exerts its antiviral effects by targeting host cell factors involved in RNA processing,

specifically the SR protein family. This leads to altered viral RNA splicing and accumulation,

ultimately inhibiting the production of viral proteins.
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Caption: Proposed mechanism of GPS491 antiviral activity.

Experimental Protocols
Protocol for Assessing Antiviral Efficacy using a GFP
Reporter Assay (HIV-1)
This protocol is adapted for the CEM-GXR cell line, which expresses Green Fluorescent

Protein (GFP) upon successful HIV-1 infection.
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HIV-1 Inhibition Assay Workflow

Start

Seed CEM-GXR cells in a 96-well plate

Inoculate cells with HIV-1 strain
(e.g., co-culture with infected cells)

Immediately add serial dilutions of GPS491
(100 nM to 10 µM)

Incubate for a defined period

Measure GFP expression using a plate reader
or flow cytometer

Calculate EC50 value

End
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Western Blot Workflow for Viral Proteins

Start

Infect appropriate cell line
(e.g., A549 for Adenovirus)

Treat cells with GPS491 (e.g., 2.5 µM)
and vehicle control

Harvest cells at different time points
(e.g., 8, 16, 24h post-infection)

Prepare cell lysates

Perform SDS-PAGE and transfer to membrane

Probe with primary antibodies against
viral proteins (e.g., E1A, Hexon)

Incubate with secondary antibody and detect

Quantify band intensity

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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